Cas no 2229427-82-9 (2-(azidomethyl)-4-chloro-6-methoxyphenol)

• Product Name: 2-(azidomethyl)-4-chloro-6-methoxyphenol
• CAS No: 2229427-82-9
• MF: C₈H₈ClN₃O₂
• MW: 213.621020317078
• CID: 6150872
• PubChem ID: 149987954
• Update Time: 2025-10-29

2-(azidomethyl)-4-chloro-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-4-chloro-6-methoxyphenol
• EN300-1978857
• 2229427-82-9

• Inchi： 1S/C8H8ClN3O2/c1-14-7-3-6(9)2-5(8(7)13)4-11-12-10/h2-3,13H,4H2,1H3
• InChI Key： CYQOZFNVVOWHDU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(CN=[N+]=[N-])C=1)O)OC

Computed Properties

• Exact Mass: 213.0305042g/mol
• Monoisotopic Mass: 213.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(azidomethyl)-4-chloro-6-methoxyphenol

Introduction to 2-(azidomethyl)-4-chloro-6-methoxyphenol (CAS No. 2229427-82-9)

2-(azidomethyl)-4-chloro-6-methoxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 2229427-82-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif comprising an azido group, a chloro substituent, and a methoxy moiety attached to a phenolic backbone, exhibits promising potential as a key intermediate in the synthesis of various bioactive molecules. The precise arrangement of these functional groups imparts distinct chemical reactivity, making it a valuable scaffold for further derivatization and exploration in drug discovery programs.

The structure-activity relationship (SAR) of 2-(azidomethyl)-4-chloro-6-methoxyphenol has been extensively studied to understand its interaction with biological targets. The presence of the azido group, for instance, provides a versatile handle for further chemical transformations, such as nucleophilic substitution reactions, which can be exploited to introduce diverse pharmacophores. Meanwhile, the chloro and methoxy substituents modulate the electronic properties of the aromatic ring, influencing both solubility and metabolic stability. These features collectively enhance its utility in designing novel therapeutic agents.

In recent years, 2-(azidomethyl)-4-chloro-6-methoxyphenol has been explored in the development of anticancer agents. Preclinical studies have demonstrated that derivatives of this compound can selectively inhibit the proliferation of certain cancer cell lines by targeting specific kinases or other signaling pathways. The azido group serves as a precursor for generating bioconjugates that can be linked to cytotoxic payloads, enabling highly targeted therapies. Additionally, the phenolic core of this compound has shown antioxidant properties, which may contribute to its potential in mitigating oxidative stress—a hallmark of cancer progression.

The pharmacokinetic profile of 2-(azidomethyl)-4-chloro-6-methoxyphenol and its derivatives is another critical area of investigation. Researchers have leveraged computational modeling techniques to predict how structural modifications might affect absorption, distribution, metabolism, and excretion (ADME) properties. These studies highlight the importance of optimizing substituent placement to achieve desirable pharmacokinetic profiles, such as enhanced bioavailability or prolonged circulation time. Such insights are crucial for translating preclinical findings into effective clinical candidates.

Moreover, the synthetic accessibility of 2-(azidomethyl)-4-chloro-6-methoxyphenol has been improved through innovative methodologies. Recent advances in catalytic processes have enabled more efficient and scalable production routes, reducing costs and improving yields. These advancements are particularly significant in industrial settings where cost-effectiveness is paramount for drug development programs. By streamlining synthetic pathways, researchers can allocate more resources toward downstream applications, such as library screening and lead optimization.

Recent publications have also highlighted the role of 2-(azidomethyl)-4-chloro-6-methoxyphenol in bioconjugation chemistry. The azido functionality allows for facile coupling with biomolecules like peptides and antibodies via click chemistry approaches. This capability has opened new avenues for developing targeted therapeutics that combine the precision of monoclonal antibodies with the potency of small molecule drugs. Such hybrid molecules are being tested in various therapeutic modalities, including immunotherapy and gene delivery systems.

The environmental impact and green chemistry principles associated with 2-(azidomethyl)-4-chloro-6-methoxyphenol have not been overlooked. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and hazardous byproducts. For instance, solvent-free reactions or biocatalytic methods are being explored to reduce reliance on traditional organic solvents. Such initiatives align with broader goals in pharmaceutical manufacturing to promote eco-friendly practices without compromising efficacy or yield.

In conclusion,2-(azidomethyl)-4-chloro-6-methoxyphenol (CAS No. 2229427-82-9) represents a compelling compound with multifaceted applications in medicinal chemistry and drug development. Its unique structural features offer opportunities for designing next-generation therapeutics across multiple disease areas. As research continues to uncover new synthetic strategies and biological functions,this compound is poised to remain at the forefront of innovation in the pharmaceutical industry.